Cas no 898449-84-8 (N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2-(naphthalen-1-yl)acetamide)

N-{5-[4-(Methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-(naphthalen-1-yl)acetamide is a synthetic organic compound featuring a 1,3,4-oxadiazole core linked to a methylsulfanylphenyl group and a naphthalene-substituted acetamide moiety. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for bioactive molecules due to the oxadiazole's known pharmacological properties, such as antimicrobial, anti-inflammatory, or antitumor activity. The naphthalene group may enhance lipophilicity and binding affinity to hydrophobic targets. The methylsulfanyl substituent could influence electronic properties and metabolic stability. Its precise applications would depend on further biochemical evaluation, but the compound's modular design allows for derivatization to optimize physicochemical and biological properties.

N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2-(naphthalen-1-yl)acetamide structure

898449-84-8 structure

Product Name:N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2-(naphthalen-1-yl)acetamide

CAS No:898449-84-8

MF:C₂₁H₁₇N₃O₂S

MW:375.443583250046

CID:5484962

Update Time:2025-11-06

N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-[5-(4-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]-2-naphthalen-1-ylacetamide
- N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2-(naphthalen-1-yl)acetamide
- Inchi： 1S/C21H17N3O2S/c1-27-17-11-9-15(10-12-17)20-23-24-21(26-20)22-19(25)13-16-7-4-6-14-5-2-3-8-18(14)16/h2-12H,13H2,1H3,(H,22,24,25)
- InChI Key： ANAVIXNMLGVLJE-UHFFFAOYSA-N
- SMILES： C(NC1=NN=C(C2=CC=C(SC)C=C2)O1)(=O)CC1=C2C(C=CC=C2)=CC=C1

N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2-(naphthalen-1-yl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2645-0392-2μmol	N-{5-[4-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-(naphthalen-1-yl)acetamide	898449-84-8	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2645-0392-5μmol	N-{5-[4-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-(naphthalen-1-yl)acetamide	898449-84-8	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2645-0392-10μmol	N-{5-[4-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-(naphthalen-1-yl)acetamide	898449-84-8	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2645-0392-20μmol	N-{5-[4-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-(naphthalen-1-yl)acetamide	898449-84-8	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2645-0392-1mg	N-{5-[4-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-(naphthalen-1-yl)acetamide	898449-84-8	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2645-0392-2mg	N-{5-[4-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-(naphthalen-1-yl)acetamide	898449-84-8	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2645-0392-3mg	N-{5-[4-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-(naphthalen-1-yl)acetamide	898449-84-8	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2645-0392-4mg	N-{5-[4-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-(naphthalen-1-yl)acetamide	898449-84-8	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2645-0392-5mg	N-{5-[4-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-(naphthalen-1-yl)acetamide	898449-84-8	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2645-0392-10mg	N-{5-[4-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}-2-(naphthalen-1-yl)acetamide	898449-84-8	90%+	10mg	$79.0	2023-05-16

N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2-(naphthalen-1-yl)acetamide Related Literature

1. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
2. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
3. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
4. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
5. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330

Related Categories

Additional information on N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2-(naphthalen-1-yl)acetamide

Recent Advances in the Study of N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2-(naphthalen-1-yl)acetamide (CAS: 898449-84-8)

The compound N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2-(naphthalen-1-yl)acetamide (CAS: 898449-84-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and mechanistic insights, as reported in recent literature.

Recent studies have focused on the synthesis and optimization of this compound, highlighting its structural uniqueness as a hybrid molecule combining a 1,3,4-oxadiazole core with a naphthalene acetamide moiety. The presence of the methylsulfanyl group at the phenyl ring has been identified as a critical feature influencing its bioactivity. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic cross-coupling reactions, to improve yield and purity.

In vitro and in vivo evaluations have demonstrated promising pharmacological properties for this compound. Notably, it exhibits potent inhibitory activity against specific kinase targets implicated in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry reported IC50 values in the nanomolar range for certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

Mechanistic studies have revealed that this compound functions through multiple pathways, including the modulation of protein-protein interactions and the disruption of key signaling cascades. Molecular docking simulations have provided insights into its binding affinity for target proteins, particularly those involved in cell proliferation and apoptosis. These findings are supported by structural-activity relationship (SAR) analyses, which underscore the importance of the oxadiazole and naphthalene components.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of this compound. Recent pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, prompting further research into prodrug formulations and delivery systems. Collaborative efforts between academic and industrial researchers are underway to address these limitations and accelerate its transition into clinical trials.

In conclusion, N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-2-(naphthalen-1-yl)acetamide represents a promising candidate for therapeutic development, with its multifaceted biological activity and unique chemical structure. Continued research is essential to fully elucidate its potential and overcome existing challenges in drug development. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.